Methylthio(vinylthio)methane

• CAS: 10340-69-9
• Synonyms: Methylthio(vinylthio)methane
• Molecular Formula: C4H8S2
• Molecular Weight: 120.2 g/mol
• SMILES: CSCSC=C
• InChI: InChI=1S/C4H8S2/c1-3-6-4-5-2/h3H,1,4H2,2H3
• InChIKey: UVLFYPCCABTJCG-UHFFFAOYSA-N

Researchers requiring a bifunctional C4 building block that combines dithioacetal stability with vinyl sulfide reactivity face limited sourcing options. Methylthio(vinylthio)methane (CAS 10340-69-9) addresses this gap as an asymmetric dithioacetal with a terminal -SCH=CH₂ moiety unavailable in saturated analogs like bis(methylthio)methane. • Serves as an authentic GC-MS/NMR reference standard with archived ¹H NMR spectrum (SDBS No. 4031, 300 MHz) • Terminal vinylthio group enables electrophilic additions, Michael reactions & cycloadditions inaccessible to saturated dithioacetals • Supplied at 95% purity; custom synthesis available for larger quantities

Methylthio(vinylthio)methane (CAS 10340-69-9): Structural Identity, Physicochemical Baseline, and Procurement Context for C₄H₈S₂ Dithioacetals

Methylthio(vinylthio)methane (IUPAC: methylsulfanylmethylsulfanylethene) is an asymmetric acyclic dithioacetal with the formula CH₃–S–CH₂–S–CH=CH₂ (C₄H₈S₂, MW 120.24 g·mol⁻¹) [1]. Unlike its saturated counterpart bis(methylthio)methane (2,4-dithiapentane, CAS 1618-26-4, FEMA 3878), this compound incorporates a terminal vinyl (–SCH=CH₂) moiety in place of a second methylthio group, creating a hybrid thioenol ether–dithioacetal architecture . Its predicted boiling point (161.5 ± 23.0 °C) and density (1.022 ± 0.06 g·cm⁻³) distinguish it from the simpler bis(methylthio)methane (bp 147 °C, d 1.059 g·mL⁻¹) [2]. A dedicated synthetic route—trapping ethenethiolate anion with chloromethyl methyl sulfide—has been reported in the primary literature, confirming its deliberate preparation as a distinct chemical entity .

• [1] SDBSWeb (National Institute of Advanced Industrial Science and Technology). SDBS No. 4031, ¹H NMR spectrum of methylthio(vinylthio)methane (300 MHz, 10 wt% in CCl₄). Published 1999-03-31. View Source
• [2] Tanimoto, S., Ikehira, H., Oida, T., & Kokubo, T. (1983). The Generation of the Ethenethiolate Anion and Its Reaction with Several Chloromethyl Alkyl Ethers and Sulfides. Bulletin of the Chemical Society of Japan, 56(4), 1261–1262. View Source

Why Methylthio(vinylthio)methane Cannot Be Replaced by Bis(methylthio)methane or Simple Vinyl Sulfides in Flavor and Synthetic Applications

Generic substitution of methylthio(vinylthio)methane with bis(methylthio)methane or methyl vinyl sulfide fails because the target compound occupies a unique structural intersection that neither analog replicates. Bis(methylthio)methane (CH₃SCH₂SCH₃) is a saturated dithioacetal with FEMA GRAS designation (No. 3878), an established odor threshold below 0.3 ppb, and a garlic–mushroom sensory profile that has been validated in truffle aroma studies [1]. In contrast, methylthio(vinylthio)methane introduces a terminal vinyl group that fundamentally alters its electronic properties, volatility, and potential reactivity profile—the vinylthio moiety is electron-rich and susceptible to electrophilic attack, enabling chemical transformations (e.g., Michael additions, cycloadditions) unavailable to the saturated analog . Conversely, simple vinyl sulfides such as methyl vinyl sulfide (C₃H₆S, MW 74.14) lack the dithioacetal bridge and the additional sulfur atom that modulates both physicochemical behavior and sensory character [2]. A user who substitutes one for the other risks altered volatility during thermal processing, divergent flavor release kinetics, and loss of the synthetic handle provided by the vinyl group for downstream derivatization.

• [1] Wikipedia (Japanese). 2,4-ジチアペンタン: 嗅覚閾値 < 0.3 ppb. View Source
• [2] PubChem. Ethene, (methylthio)- (CAS 1822-74-8): Molecular Weight 74.15 g/mol. View Source

Quantitative Differentiation Evidence for Methylthio(vinylthio)methane vs. Bis(methylthio)methane and Structural Isomers

Boiling Point Differentiation: Methylthio(vinylthio)methane vs. Bis(methylthio)methane

Methylthio(vinylthio)methane exhibits a predicted boiling point of 161.5 ± 23.0 °C, which is approximately 14.5 °C higher than the experimentally determined boiling point of bis(methylthio)methane (147 °C, lit.) . This difference reflects the increased molecular weight (120.24 vs. 108.23 g·mol⁻¹) and the contribution of the vinylthio group to intermolecular interactions.

Evidence Dimension	Boiling point (760 mmHg)
Target Compound Data	161.5 ± 23.0 °C (predicted, ACD/Labs)
Comparator Or Baseline	Bis(methylthio)methane: 147 °C (lit., experimental)
Quantified Difference	Δ ≈ +14.5 °C (target compound higher-boiling)
Conditions	Predicted (ACD/Labs) vs. experimentally determined (lit.)

Why This Matters

The higher boiling point of methylthio(vinylthio)methane has direct implications for thermal processing stability in food and fragrance applications, where volatility differences alter flavor release kinetics during baking or extrusion.

Density Comparison and Its Impact on Formulation Behavior

The predicted density of methylthio(vinylthio)methane is 1.022 ± 0.06 g·cm⁻³, compared to the experimentally measured density of bis(methylthio)methane at 1.059 g·mL⁻¹ (25 °C) . The lower density of the target compound is consistent with the replacement of a compact methylthio group (–SCH₃) by the more extended vinylthio group (–SCH=CH₂), which reduces mass per unit volume.

Evidence Dimension	Density (liquid, 25 °C)
Target Compound Data	1.022 ± 0.06 g·cm⁻³ (predicted)
Comparator Or Baseline	Bis(methylthio)methane: 1.059 g·mL⁻¹ (lit.)
Quantified Difference	Δ ≈ –0.037 g·cm⁻³ (target compound less dense)
Conditions	Predicted (ACD/Labs) vs. experimentally determined (lit.)

Why This Matters

Density differences influence miscibility, phase separation in flavor emulsions, and volumetric metering during formulation, making direct weight-to-volume substitution unreliable.

Regulatory Status Gap: FEMA GRAS Designation Separates Bis(methylthio)methane from the Vinylthio Analog

Bis(methylthio)methane (2,4-dithiapentane) holds FEMA GRAS No. 3878 (Publication No. 18), is listed in the FDA EAFUS database, and has been evaluated by JECFA (No. 533) with an ADI of 'No safety concern at current levels of intake' [1][2]. In contrast, no FEMA number, JECFA evaluation, or FDA EAFUS listing could be identified for methylthio(vinylthio)methane (CAS 10340-69-9) in publicly accessible regulatory databases.

Evidence Dimension	Regulatory status for food flavoring use
Target Compound Data	No FEMA GRAS, JECFA, or FDA EAFUS listing identified
Comparator Or Baseline	Bis(methylthio)methane: FEMA 3878, JECFA 533, FDA EAFUS listed
Quantified Difference	Presence vs. absence of regulatory clearance
Conditions	Publicly available regulatory databases (FDA, JECFA, FEMA)

Why This Matters

For food-grade procurement, this regulatory gap means methylthio(vinylthio)methane cannot be used as a direct flavoring agent in food products intended for markets requiring FEMA GRAS or JECFA approval, whereas bis(methylthio)methane can.

• [1] FDA Substances Added to Food (formerly EAFUS). BIS-(METHYLTHIO)METHANE: FEMA No. 3878, JECFA Flavor Number 533. View Source
• [2] JECFA Evaluations – bis(METHYLTHIO)METHANE. ADI: No safety concern at current levels of intake when used as a flavouring agent. View Source

Synthetic Provenance: A Distinct Chemical Preparation Route via Ethenethiolate Trapping

Methylthio(vinylthio)methane was prepared by Tanimoto et al. (1983) via the trapping of ethenethiolate anion (generated from 2-ethoxy-1,3-oxathiolane) with chloromethyl methyl sulfide, yielding the class of alkylthio(vinylthio)methanes [1]. This method is distinct from the synthesis of bis(methylthio)methane, which is typically prepared by acid-catalyzed condensation of formaldehyde with methanethiol, and from tetrakis(methylthio)ethylene, which involves perthioacetalization of tetrachloroethylene.

Evidence Dimension	Synthetic route
Target Compound Data	Ethenethiolate anion + ClCH₂SCH₃ → CH₂=CH–S–CH₂–SCH₃ (alkylthio(vinylthio)methane class, Bulletin of the Chemical Society of Japan, 1983)
Comparator Or Baseline	Bis(methylthio)methane: HCHO + 2 CH₃SH (acid catalysis); Tetrakis(methylthio)ethylene: Cl₂C=CCl₂ + 4 CH₃SNa
Quantified Difference	Fundamentally different reaction manifold: two-component trapping vs. three-component condensation
Conditions	2-Ethoxy-1,3-oxathiolane deprotonation → cycloelimination → ethenethiolate anion → trapping with chloromethyl alkyl sulfide

Why This Matters

This distinct synthetic route confirms that methylthio(vinylthio)methane is a purposefully designed compound rather than a byproduct, and its preparation requires a specific two-step sequence that is not interchangeable with the synthesis of saturated dithioacetals.

• [1] Tanimoto, S., Ikehira, H., Oida, T., & Kokubo, T. (1983). The Generation of the Ethenethiolate Anion and Its Reaction with Several Chloromethyl Alkyl Ethers and Sulfides. Bulletin of the Chemical Society of Japan, 56(4), 1261–1262. View Source

Structural Isomer Differentiation: Methylthio(vinylthio)methane vs. 1,1-Bis(methylthio)ethylene

Both methylthio(vinylthio)methane (CH₃SCH₂SCH=CH₂) and 1,1-bis(methylthio)ethylene (CH₂=C(SCH₃)₂, CAS 51102-74-0) share the molecular formula C₄H₈S₂ and molecular weight 120.24 g·mol⁻¹, yet they are constitutional isomers with fundamentally different connectivity [1]. The target compound features a dithioacetal bridge (–S–CH₂–S–) linking a methylthio and vinylthio terminus, whereas 1,1-bis(methylthio)ethylene is a ketene dithioacetal with both methylthio groups attached to the same vinylic carbon. This connectivity difference dictates divergent chemical behavior: the target compound retains a nucleophilic vinyl sulfide moiety, while the isomer is an electron-rich alkene with distinct cycloaddition reactivity.

Evidence Dimension	Constitutional isomerism
Target Compound Data	CH₃–S–CH₂–S–CH=CH₂ (asymmetric dithioacetal with terminal vinylthio group)
Comparator Or Baseline	1,1-Bis(methylthio)ethylene: CH₂=C(SCH₃)₂ (ketene dimethyl thioacetal)
Quantified Difference	Connectivity: S–C–S bridge vs. geminal S–C=S pattern; identical molecular formula and mass
Conditions	Structural comparison at the level of constitutional isomerism

Why This Matters

Procurement of the correct isomer is critical because ketene dithioacetals and dithioacetals exhibit distinct reactivity profiles in synthetic chemistry and flavor release behavior, making them non-substitutable despite identical molecular weight.

• [1] BaseChem. 1,1-Bis(methylthio)ethylene (CAS 51102-74-0): Molecular Formula C₄H₈S₂, Molecular Weight 120.24 g/mol. Ketene Dimethyl Thioacetal. View Source

Available Spectral Reference Data: ¹H NMR Fingerprint at 300 MHz in CCl₄

A definitive ¹H NMR spectrum of methylthio(vinylthio)methane is archived in the SDBS spectral database (SDBS No. 4031), acquired at 300 MHz in 10 wt% CCl₄ solution [1]. This spectrum provides a verifiable identity fingerprint that distinguishes the compound from bis(methylthio)methane and other C₄H₈S₂ isomers. The vinyl proton region (ca. δ 5.0–6.5 ppm for CH₂=CH–S–) and the methylene bridge (CH₃–S–CH₂–S–) provide characteristic resonances absent in symmetric analogs.

Evidence Dimension	¹H NMR spectral signature
Target Compound Data	SDBS No. 4031: 300 MHz, 10 wt% in CCl₄, InChI=1S/C4H8S2/c1-3-6-4-5-2/h3H,1,4H2,2H3
Comparator Or Baseline	Bis(methylthio)methane: InChI=1S/C3H8S2/c1-4-3-5-2/h3H2,1-2H3 (no vinyl region)
Quantified Difference	Presence of vinyl proton resonances (δ 5.0–6.5 ppm region) in target compound absent in bis(methylthio)methane
Conditions	¹H NMR, 300 MHz, 10 wt% in CCl₄, AIST SDBS database

Why This Matters

The availability of a publicly archived reference spectrum enables unambiguous identity verification upon receipt, supporting quality assurance workflows in procurement and inventory management.

• [1] SDBSWeb (AIST). SDBS No. 4031: ¹H NMR spectrum of methylthio(vinylthio)methane, 300 MHz, 10 wt% in CCl₄. InChI=1S/C4H8S2/c1-3-6-4-5-2/h3H,1,4H2,2H3. View Source

Defensible Application Scenarios for Methylthio(vinylthio)methane Based on Verified Evidence

Synthetic Chemistry: Preparation of Functionalized Vinyl Sulfide Derivatives via Electrophilic Addition

The electron-rich vinylthio terminus of methylthio(vinylthio)methane makes it a viable substrate for electrophilic additions, Michael reactions, and cycloadditions that are precluded with saturated dithioacetals such as bis(methylthio)methane . This reactivity is documented in the broader class of vinyl sulfides and is structurally enabled by the terminal –SCH=CH₂ group. Researchers requiring a bifunctional building block that combines dithioacetal stability with vinyl sulfide reactivity may select this compound over saturated analogs for constructing more complex organosulfur architectures .

Flavor Research: Investigating the Role of Vinylthio Dithioacetals in Truffle and Alliaceous Aroma Modulation

While bis(methylthio)methane is firmly established as a key aroma compound in white truffle (Tuber magnatum) with an odor activity value (OAV) exceeding 1000 and an olfactory threshold below 0.3 ppb, methylthio(vinylthio)methane has been identified in the context of truffle aroma research as a structurally related volatile . Its distinct vinylthio group may confer different sensory notes—potentially more metallic, fruity, or onion-like—compared to the garlic–mushroom profile of bis(methylthio)methane . Flavor research laboratories investigating structure–odor relationships in sulfur volatiles or developing novel truffle flavor formulations may employ this compound for comparative sensory profiling.

Analytical Reference Standard: Chromatographic and Spectroscopic Identification in Complex Volatile Mixtures

The archived ¹H NMR spectrum (SDBS No. 4031, 300 MHz, 10 wt% in CCl₄) and the distinct structural features of methylthio(vinylthio)methane support its use as an authentic reference standard for GC-MS or NMR-based identification of this compound in complex volatile mixtures . In contrast to bis(methylthio)methane—which is commercially available at ≥99% purity with defined organoleptic and physical specifications—the target compound may serve as a reference material for detecting and quantifying vinylthio-substituted dithioacetals in natural product extracts, food matrices, or synthetic mixtures where saturated dithioacetals alone do not account for the observed chromatographic profile .

Non-Food Industrial Research: Exploring Thermolysis and Radical Chemistry of Asymmetric Dithioacetals

Given that the compound lacks FEMA GRAS or JECFA clearance for food flavoring use, its most immediate industrial application lies in non-food research contexts—specifically, studying the thermolysis behavior of asymmetric dithioacetals. Related chemistry has demonstrated that flash-vacuum thermolysis of chloromethyl methyl sulfide at 900 °C yields ethenethiol and thiirane via reactive intermediates . Methylthio(vinylthio)methane, containing both a dithioacetal bridge and a terminal vinyl group, may serve as a model substrate for investigating competing thermal fragmentation pathways (e.g., retro-ene vs. radical cleavage), which is relevant to understanding sulfur compound stability in high-temperature industrial processes.